Cas no 1171226-90-6 (4-(1H-pyrazol-1-yl)-6-{4-3-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine)

• Product Name: 4-(1H-pyrazol-1-yl)-6-{4-3-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine
• CAS No: 1171226-90-6
• MF: C₁₉H₁₇F₃N₆O
• MW: 402.373093366623
• CID: 6033086
• PubChem ID: 30867928
• Update Time: 2025-07-23

4-(1H-pyrazol-1-yl)-6-{4-3-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(1H-pyrazol-1-yl)-6-{4-3-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine
• [4-(6-pyrazol-1-ylpyrimidin-4-yl)piperazin-1-yl]-[3-(trifluoromethyl)phenyl]methanone
• F5558-0193
• 4-(1H-pyrazol-1-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine
• VU0647138-1
• 1171226-90-6
• AKOS024513498
• (4-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)(3-(trifluoromethyl)phenyl)methanone

• Inchi： 1S/C19H17F3N6O/c20-19(21,22)15-4-1-3-14(11-15)18(29)27-9-7-26(8-10-27)16-12-17(24-13-23-16)28-6-2-5-25-28/h1-6,11-13H,7-10H2
• InChI Key： VYORPANTKISDEE-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC(N3C=CC=N3)=NC=N2)CC1)(C1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 402.14159367g/mol
• Monoisotopic Mass: 402.14159367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-(1H-pyrazol-1-yl)-6-{4-3-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine

Comprehensive Overview of 4-(1H-pyrazol-1-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine (CAS 1171226-90-6)

In the rapidly evolving field of medicinal chemistry and drug discovery, 4-(1H-pyrazol-1-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine (CAS 1171226-90-6) has emerged as a compound of significant interest. This heterocyclic molecule, featuring a pyrimidine core substituted with 1H-pyrazol-1-yl and 4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl groups, exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Researchers and pharmaceutical developers are increasingly focusing on this compound due to its potential in targeting specific biological pathways.

The structural complexity of 4-(1H-pyrazol-1-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine allows for versatile interactions with enzymes and receptors. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, which are critical factors in drug design. Recent studies have explored its role as a kinase inhibitor, particularly in the context of cancer therapeutics and inflammatory diseases, aligning with current trends in precision medicine. This has led to a surge in searches for "kinase inhibitors with trifluoromethyl groups" and "pyrimidine-based drug candidates," reflecting growing interest in its mechanism of action.

From a synthetic chemistry perspective, the preparation of CAS 1171226-90-6 involves multi-step organic reactions, including piperazine acylation and pyrimidine functionalization. These methods are frequently discussed in academic forums and patent literature, with researchers seeking optimized protocols for higher yields and purity. The compound’s solubility and stability under physiological conditions are also key topics, as they directly impact its bioavailability and therapeutic efficacy. Such discussions often intersect with broader inquiries about "improving drug-like properties of heterocycles" or "SAR studies of pyrazolyl-pyrimidines."

Beyond its pharmacological potential, 4-(1H-pyrazol-1-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine is a subject of interest in computational chemistry. Molecular docking simulations and QSAR modeling have been employed to predict its binding affinities and optimize its scaffold for enhanced selectivity. These approaches resonate with the increasing demand for "AI-driven drug discovery" and "in silico screening of small molecules," highlighting its relevance in modern drug development pipelines.

In summary, CAS 1171226-90-6 represents a compelling case study at the intersection of synthetic chemistry, medicinal research, and computational biology. Its structural features and functional groups offer a rich platform for further exploration, particularly in addressing unmet medical needs. As the scientific community continues to investigate its applications, this compound is poised to remain a focal point in discussions about next-generation therapeutics and rational drug design.